Cas no 1806372-13-3 (Methyl 4,5-difluoronicotinate)

• Product Name: Methyl 4,5-difluoronicotinate
• CAS No: 1806372-13-3
• MF: C₇H₅F₂NO₂
• MW: 173.116908788681
• CID: 4802493
• Update Time: 2025-10-25

Methyl 4,5-difluoronicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 4,5-difluoronicotinate

• Inchi： 1S/C7H5F2NO2/c1-12-7(11)4-2-10-3-5(8)6(4)9/h2-3H,1H3
• InChI Key： GNGJSLIJVFGYSF-UHFFFAOYSA-N
• SMILES： FC1C(=CN=CC=1C(=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 177
• XLogP3: 0.9
• Topological Polar Surface Area: 39.2

Additional information on Methyl 4,5-difluoronicotinate

Methyl 4,5-Difluoronicotinate (CAS No. 1806372-13-3): An Overview of Its Properties, Applications, and Recent Research

Methyl 4,5-difluoronicotinate (CAS No. 1806372-13-3) is a fluorinated nicotinic acid derivative that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its molecular formula C₈H₅F₂NO₂ and a molecular weight of 189.12 g/mol. The presence of fluorine atoms in the molecule imparts enhanced stability and reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The synthesis of methyl 4,5-difluoronicotinate typically involves the reaction of 4,5-difluoronicotinic acid with methanol in the presence of a suitable catalyst. This process yields a high-purity product that can be further utilized in various chemical reactions. The compound's solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF) makes it easy to handle and integrate into different synthetic pathways.

In the pharmaceutical industry, methyl 4,5-difluoronicotinate has shown promise as a key intermediate in the development of novel drugs. Fluorinated compounds are known for their improved pharmacokinetic properties, such as increased metabolic stability and enhanced bioavailability. Recent studies have explored the use of methyl 4,5-difluoronicotinate in the synthesis of potential therapeutic agents for conditions such as cancer, neurodegenerative diseases, and inflammatory disorders.

A notable example is the use of methyl 4,5-difluoronicotinate in the synthesis of fluorinated nicotinamide analogs. These analogs have been shown to exhibit potent anti-inflammatory properties and are being investigated for their potential in treating conditions such as rheumatoid arthritis and multiple sclerosis. The introduction of fluorine atoms into the nicotinamide structure enhances the compound's ability to cross biological membranes and interact with specific cellular targets.

Beyond pharmaceutical applications, methyl 4,5-difluoronicotinate has also found use in materials science. Fluorinated compounds are known for their unique surface properties and resistance to chemical degradation. Research has demonstrated that methyl 4,5-difluoronicotinate can be used as a building block for the synthesis of advanced materials with improved thermal stability and mechanical strength. These materials have potential applications in areas such as electronics, coatings, and adhesives.

The environmental impact of methyl 4,5-difluoronicotinate is another area of ongoing research. Fluorinated compounds can persist in the environment for extended periods due to their high stability. However, recent studies have shown that careful design and synthesis strategies can minimize the environmental footprint of these compounds while maintaining their desired properties. This is particularly important as regulatory bodies increasingly focus on the sustainability and environmental impact of chemical products.

In conclusion, methyl 4,5-difluoronicotinate (CAS No. 1806372-13-3) is a versatile compound with a wide range of applications in pharmaceuticals and materials science. Its unique chemical properties make it an attractive intermediate for the synthesis of more complex molecules with enhanced functionalities. Ongoing research continues to uncover new possibilities for this compound, highlighting its importance in both academic and industrial settings.